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Compound of Interest

Compound Name:
Tris-(2-

methanethiosulfonylethyl)amine

Cat. No.: B019473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Tris-(2-methanethiosulfonylethyl)amine (CAS 18365-77-0). The

following procedures are designed to ensure the safety of laboratory personnel and compliance

with standard safety practices.

I. Personal Protective Equipment (PPE)
When handling Tris-(2-methanethiosulfonylethyl)amine, appropriate personal protective

equipment is mandatory to prevent contact with skin and eyes, and inhalation.[1] The

recommended PPE is summarized in the table below.
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves. Butyl gloves

offer excellent

resistance to a wide

variety of chemicals.

[2][3]

Prevents skin contact.

Gloves must be

inspected prior to use

and changed

immediately if

contaminated.[1]

Eye Protection Safety Goggles

Tightly fitting safety

goggles with side-

shields conforming to

EN 166 (EU) or

NIOSH (US).[1]

Protects eyes from

splashes and

aerosols.

Body Protection Laboratory Coat
Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.

Respiratory Protection Full-face Respirator

Use a NIOSH-

approved full-face

respirator if exposure

limits are exceeded or

if irritation or other

symptoms are

experienced.[1]

Required when there

is a risk of inhaling

dust or aerosols,

especially when

handling the powder

form.

II. Operational Plan: Step-by-Step Handling
Adherence to the following operational plan will ensure the safe handling of Tris-(2-
methanethiosulfonylethyl)amine in a laboratory setting.

A. Engineering Controls

Work in a well-ventilated place, preferably in a certified chemical fume hood.[1]

Ensure safety showers and eyewash stations are readily accessible.

B. Handling Procedures
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all

required equipment and reagents.

Weighing and Reconstitution:

If in solid form, handle in a fume hood to avoid dust formation.[1]

Use non-sparking tools.[1]

For reconstitution, methanethiosulfonates can be dissolved in anhydrous DMSO.

Crosslinking Reactions:

When used as a crosslinking agent, be aware that the reaction can be quenched by

adding a buffer containing a primary amine, such as Tris or glycine.

Avoid using buffers containing primary amines (e.g., Tris-HCl) during the crosslinking

reaction itself, as they will compete for the reagent. Phosphate buffers (e.g., PBS) or

HEPES buffers are suitable alternatives.

Post-Reaction: After the desired reaction time, quench the reaction by adding a quenching

solution (e.g., 1 M Tris-HCl, pH 7.5) to neutralize any unreacted crosslinker.

C. Storage

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store apart from foodstuff containers or incompatible materials.[1]

III. Emergency Procedures
In the event of an emergency, follow these procedures.

A. Spills

Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Cleanup:

Wear appropriate PPE, including respiratory protection.

Absorb the spill with inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material and place it in a suitable, closed container for disposal.[1][4]

Clean the spill area thoroughly with a mild detergent solution and water.[4]

B. First Aid

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a doctor immediately.[1]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[1]

C. Fire

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Firefighting Procedures: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

IV. Disposal Plan
Proper disposal of Tris-(2-methanethiosulfonylethyl)amine and its waste is crucial to prevent

environmental contamination.

Waste Collection:
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Collect all waste containing the compound, including contaminated consumables (e.g.,

gloves, pipette tips), in a clearly labeled, sealed container.

Inactivation of Reactive Waste:

For solutions containing active Tris-(2-methanethiosulfonylethyl)amine, quench the

reactivity by adding an excess of a primary amine-containing solution, such as Tris buffer

or glycine, and allowing it to react before disposal.

Disposal Route:

Dispose of the chemical waste through a licensed professional waste disposal service.

Do not discharge into the environment or sewer system.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow Diagrams
The following diagrams illustrate the key workflows for handling and emergency procedures.
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Handling Workflow for Tris-(2-methanethiosulfonylethyl)amine

Preparation

Handling

Cleanup & Storage

Don Appropriate PPE

Set Up in Fume Hood

Weigh Solid Compound

Reconstitute in Anhydrous DMSO

Perform Crosslinking Reaction

Quench Reaction with Tris/Glycine

Decontaminate Glassware & Surfaces

Dispose of Waste

Store in Cool, Dry, Ventilated Area
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Spill Response Workflow

Immediate Actions

Cleanup

Final Steps

Spill Detected

Evacuate Area

Ensure Ventilation

Don PPE

Contain Spill with Inert Material

Absorb Spilled Material
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Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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